
Chemical and Physical Properties of Nopco NXZ

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Get Quote

Nopco NXZ is a metallic soap-type anti-foaming agent designed for latex and emulsion systems, particularly

effective in acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions [1].

The table below summarizes its key technical characteristics:

Property Specification / Value Additional Context

Composition Mixture of mineral oil,
metallic soap, and

nonionic surfactant [1]

Detailed Breakdown [2]: Distillates petroleum
hydrotreated heavy naphthenic (75.0-85.0%), Solvent

naphtha petroleum heavy aliphatic (5.0-10.0%),
Proprietary metallic ester (1.0-3.0%), Polyethylene glycol

derivative (1.0-3.0%)

Appearance Light yellowish brown

liquid [1]

-

Viscosity 170 mPa·s (25℃);

2200 mPa·s (5℃) [1]

-

pH 5.1 (2 mass% aqueous

dispersion) [1]

-

Specific
Gravity

0.89 (20℃) [1] -

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.smolecule.com/products/s1824518?utm_src=pdf-interest
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Specification / Value Additional Context

Ionicity Nonionic [1] -

Dispersibility Dispersible in water [1] -

Hard Water
Resistance

Good [1] -

Flash Point 174 ℃ [1] -

CAS Registry
Number

12794-56-8 [3] [2] [4] Also known as FOAMASTER NXZ [3] [2] [4].

Typical
Application
Level

0.1-0.3 mass% on the

solid weight of
emulsions and latexes

[1]

Can be used directly or diluted with water [1].

Defoaming Performance Evaluation Method

The manufacturer provides an example of a standard defoaming test, which can serve as a reference protocol

[1].
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Start Evaluation

1. Measure 100g of NBR latex
(25℃ or 40℃)

into 500mL graduated cylinder

2. Initiate bubbling:
Nitrogen gas at 0.5L/min

through G4 glass filter

3. Monitor foam height
until it reaches

a predetermined level

4. Add 0.5mL of
5 mass% dilution of Nopco NXZ

5. Record foam height
over time

Analyze Results:
Lower foam height indicates

better defoaming performance

Click to download full resolution via product page

Diagram of the defoaming evaluation workflow based on the diffuser stone test method.
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Application and Handling Guidelines

For industrial and research use, consider the following practical information [1]:

Mixing: If the product separates after long storage, it should be mixed well before use.

Dilution: It can be used directly or diluted with water. When diluting, mixing is required during the
process.

Information Limitations and Alternatives

The search results have specific limitations relative to your request:

No Signaling Pathways: Nopco NXZ is a formulated chemical product used in paints, adhesives,
and latexes [1]. The search results do not indicate any application in biological systems or drug

development, nor are there any signaling pathways associated with its function as a defoamer.
Limited Experimental Detail: The provided evaluation method is a high-level summary. Specific

parameters like the exact nitrogen flow pressure, the precise "certain height" for defoamer addition, or
standardized data recording intervals are not detailed.

For more specific experimental protocols, you may need to consult industrial standards (e.g., ASTM, ISO)

for foam measurement or search for scientific papers that study defoamer performance in similar polymer

systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical and Physical Properties of Nopco NXZ]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1824518#nopco-nxz-

chemical-composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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